Cas no 16666-43-6 ((2E)-4-methylpent-2-enoic acid)

• Product Name: (2E)-4-methylpent-2-enoic acid
• CAS No: 16666-43-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00043804
• CID: 1347551
• PubChem ID: 642039
• Update Time: 2025-07-30

(2E)-4-methylpent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4-methyl-, (2E)-
• (2E)-4-methylpent-2-enoic acid
• UNII-664UX09YV9
• 4-Methylpent-2-en-1-oic acid
• 4-methylpent-2-enoic acid
• (2E)-4-Methyl-2-pentenoic acid #
• M0268
• EN300-312635
• 4-Methyl-2-pentenoic acid
• NoName_60
• 16666-43-6
• 0QP1933PTD
• EINECS 233-706-4
• CS-0206284
• 4-methyl-2-pentenoic acid (stabilized with hq)
• 3-isopropyl acrylic acid
• 4-Methyl-2-pentenoic acid, (2E)-
• AKOS004908022
• 4-methyl-pent-2-enoic acid, AldrichCPR
• EN300-76533
• LMFA01020112
• 10321-71-8
• (2E)-4-Methyl-2-pentenoic acid
• UNII-0QP1933PTD
• FEMA No. 4180, E-
• Q27237114
• CHEBI:173387
• J-000906
• 664UX09YV9
• InChI=1/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3
• trans-4-Methyl-2-pentenoic acid
• 4-methyl-2E-pentenoic acid
• DTXSID90901012
• (E)-4-methylpent-2-enoic acid
• SCHEMBL43207
• D91297
• MFCD00043804
• (E)-4-Methyl-2-pentenoic acid
• trans-4-methyl-pent-2-enoic acid

• MDL： MFCD00043804
• Inchi： 1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3+
• InChI Key： QAOXMQCWUWZZNC-ONEGZZNKSA-N
• SMILES： OC(/C=C/C(C)C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids